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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical

properties of strontium chloride hexahydrate (SrCl₂·6H₂O). The information presented herein is

intended to serve as a critical resource for researchers, scientists, and professionals in drug

development who utilize this compound in their work. All quantitative data is summarized in

structured tables for ease of comparison, and detailed experimental protocols for key

characterization techniques are provided.

Physicochemical Properties
Strontium chloride hexahydrate is a hydrated inorganic salt that presents as a white, odorless,

crystalline solid.[1] It is the hexahydrate form of strontium chloride and is known for its high

solubility in water. This compound is a key precursor for the synthesis of other strontium

compounds and sees application in various fields, including medical treatments for bone health

and as a component in specialized laboratory reagents.

Quantitative Data Summary
The key physicochemical properties of strontium chloride hexahydrate are summarized in the

tables below for quick reference and comparison.

Table 1: General Physicochemical Properties
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Property Value Reference

Molecular Formula SrCl₂·6H₂O

Molecular Weight 266.62 g/mol [2]

Appearance White crystalline powder/solid

Odor Odorless [1]

Density 1.930 g/cm³ [1][3]

Melting Point ~61 °C (decomposes) [1][3]

pH (5% aqueous solution) 5.0 - 7.0 [4][5]

Table 2: Solubility Profile

Solvent Solubility Temperature (°C) Reference

Water 106 g/100 mL 0 [1][3]

206 g/100 mL 40 [1][3]

Ethanol Very slightly soluble - [3]

Acetone Very slightly soluble - [3]

Ammonia Insoluble - [3]

Table 3: Crystallographic Data

Property Value Reference

Crystal System Trigonal [6]

Space Group P321 [6]

Unit Cell Parameters a = 7.958(5) Å, c = 4.124(5) Å [6]

Unit Cell Volume 226.2(4) Å³ [6]

Z (formula units per unit cell) 1 [6]
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Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of strontium chloride hexahydrate.

Determination of Solubility
The solubility of strontium chloride hexahydrate in a given solvent can be determined using the

isothermal equilibrium method.

Methodology:

Preparation of Saturated Solution: An excess amount of strontium chloride hexahydrate is

added to a known volume of the solvent (e.g., deionized water) in a sealed, temperature-

controlled vessel.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached (typically 24-48 hours).

Sample Withdrawal and Filtration: A sample of the supernatant is withdrawn using a syringe

fitted with a filter (e.g., 0.45 µm) to remove any undissolved solid.

Concentration Analysis: The concentration of strontium chloride in the filtrate is determined

by a suitable analytical technique. For aqueous solutions, this can be achieved through

gravimetric analysis (evaporation of the solvent and weighing the residue) or titrimetric

methods.

Data Reporting: The solubility is expressed as grams of solute per 100 mL or 100 g of

solvent at the specified temperature.

Determination of Melting Point
The melting point of strontium chloride hexahydrate is more accurately described as a

decomposition temperature, as it loses its water of hydration upon heating.[1] This can be

determined using a capillary melting point apparatus or by thermal analysis.

Methodology (Capillary Method):
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Sample Preparation: A small amount of finely powdered strontium chloride hexahydrate is

packed into a capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the solid begins to liquefy and the temperature at

which it becomes completely liquid are recorded as the melting range. For strontium chloride

hexahydrate, visual changes corresponding to the loss of water will be observed around 61

°C.[1][3]

Determination of Density
The density of the crystalline solid can be determined by the volume displacement method.

Methodology:

Mass Measurement: A known mass of strontium chloride hexahydrate crystals is accurately

weighed.

Volume Measurement: A graduated cylinder is partially filled with a liquid in which the salt is

insoluble (e.g., a saturated solution of strontium chloride or a non-polar solvent). The initial

volume is recorded.

Displacement: The weighed crystals are carefully added to the graduated cylinder, and the

new volume is recorded.

Calculation: The volume of the crystals is the difference between the final and initial liquid

levels. The density is then calculated by dividing the mass of the crystals by their volume.

Crystal Structure Determination
The crystal structure of strontium chloride hexahydrate is determined by single-crystal X-ray

diffraction.

Methodology:
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Crystal Selection: A suitable single crystal of strontium chloride hexahydrate is mounted on a

goniometer head.

Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the

diffraction pattern is collected on a detector as the crystal is rotated.

Structure Solution: The collected diffraction data is used to solve the crystal structure, which

involves determining the unit cell dimensions, space group, and atomic positions.

Structure Refinement: The structural model is refined to obtain the final, accurate crystal

structure.

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the characterization of

strontium chloride hexahydrate.
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Sample Preparation

Property Determination

Analytical Techniques

Acquire SrCl₂·6H₂O Sample

Purification (if necessary)

Grinding to Homogeneous Powder

Solubility Determination Melting Point/Decomposition Analysis Density Measurement Crystal Structure Analysis

Isothermal Equilibrium Method
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Workflow for Physicochemical Characterization.
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Dehydration Steps

SrCl₂·6H₂O
(Hexahydrate)

Intermediate Hydrates
(e.g., Dihydrate)

 > 61 °C SrCl₂
(Anhydrous)

 > 100 °C 

Dehydration commences above 61 °C.
Full dehydration occurs at higher temperatures.
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Thermal Decomposition of Strontium Chloride Hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sites.allegheny.edu [sites.allegheny.edu]

2. kbcc.cuny.edu [kbcc.cuny.edu]

3. chem.libretexts.org [chem.libretexts.org]

4. westlab.com [westlab.com]

5. rsc.org [rsc.org]

6. Investigating structural and morphological transformations of strontium chloride for
thermochemical energy storage - Journal of Materials Chemistry A (RSC Publishing)
[pubs.rsc.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Strontium Chloride Hexahydrate]. BenchChem, [2025].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b15147436#physicochemical-properties-of-strontium-
chloride-hexahydrate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15147436?utm_src=pdf-body-img
https://www.benchchem.com/product/b15147436?utm_src=pdf-custom-synthesis
https://sites.allegheny.edu/chemistry//files/2022/07/F2022DensityProcedure-1.pdf
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_Lab1_Density_V4_03-04-2022.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Survey_of_Chemistry_I_Labs/3%3A_Energy_and_Matter/3.2%3A_Lab_-_Density_of_Solids_and_Liquids
https://www.westlab.com/blog/measuring-melting-point
https://www.rsc.org/suppdata/d5/ta/d5ta02326b/d5ta02326b1.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/ta/d5ta02326b
https://pubs.rsc.org/en/content/articlelanding/2025/ta/d5ta02326b
https://pubs.rsc.org/en/content/articlelanding/2025/ta/d5ta02326b
https://www.benchchem.com/product/b15147436#physicochemical-properties-of-strontium-chloride-hexahydrate
https://www.benchchem.com/product/b15147436#physicochemical-properties-of-strontium-chloride-hexahydrate
https://www.benchchem.com/product/b15147436#physicochemical-properties-of-strontium-chloride-hexahydrate
https://www.benchchem.com/product/b15147436#physicochemical-properties-of-strontium-chloride-hexahydrate
https://www.benchchem.com/product/b15147436#physicochemical-properties-of-strontium-chloride-hexahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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